The Discovery and Synthesis of the Broad-Spectrum Antiviral Agent Favipiravir (T-705): A Technical Guide
The Discovery and Synthesis of the Broad-Spectrum Antiviral Agent Favipiravir (T-705): A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
Favipiravir (B1662787) (also known as T-705 or Avigan) is a potent, broad-spectrum antiviral agent with demonstrated efficacy against a range of RNA viruses.[1][2] Initially discovered by Toyama Chemical Co., Ltd. in Japan, it was developed through the screening of a chemical library for activity against the influenza virus.[3] Favipiravir functions as a prodrug, undergoing intracellular conversion to its active form, favipiravir ribofuranosyl-5'-triphosphate (Favipiravir-RTP).[1][4] This active metabolite selectively inhibits the viral RNA-dependent RNA polymerase (RdRp), a critical enzyme for the replication of many RNA viruses, thereby halting viral proliferation.[5][6] This guide provides a comprehensive overview of the discovery, mechanism of action, synthesis, and antiviral activity of Favipiravir, presenting key data and experimental protocols for the scientific community.
Discovery and Development
Favipiravir was identified through a systematic screening of a chemical library for compounds with anti-influenza virus activity.[3] Its discovery marked a significant advancement in antiviral research due to its novel mechanism of action compared to existing influenza treatments that primarily target viral entry or release.[6] Developed and manufactured by Toyama Chemical (a subsidiary of Fujifilm), it was approved for medical use in Japan in 2014 for stockpiling against influenza pandemics.[7] The US Department of Defense also played a role in its development, sponsoring it through Phase II and III clinical trials.[7]
Mechanism of Action
Favipiravir is a prodrug that requires intracellular activation to exert its antiviral effect.[4][5] Once inside the host cell, it is converted to its active form, Favipiravir-RTP, through phosphoribosylation by host cell enzymes.[8][9]
The primary mechanism of action of Favipiravir-RTP is the selective inhibition of the viral RNA-dependent RNA polymerase (RdRp).[5][6][8] This inhibition is believed to occur through two main pathways:
-
Chain Termination: Favipiravir-RTP, mimicking a purine (B94841) nucleoside, is incorporated into the nascent viral RNA strand, leading to the premature termination of RNA synthesis.[4][6]
-
Lethal Mutagenesis: The incorporation of Favipiravir-RTP can also induce mutations in the viral genome, resulting in non-viable viral progeny.[4]
This targeted inhibition of the highly conserved RdRp enzyme is the basis for Favipiravir's broad-spectrum activity against a variety of RNA viruses.[1][8]
Mechanism of Action of Favipiravir.
Synthesis of Favipiravir
Several synthetic routes for Favipiravir have been developed since its initial discovery. The choice of a particular synthetic pathway often depends on factors such as starting material availability, cost-effectiveness, and scalability.
Synthesis from 2-Aminopyrazine
A common and practical route starts from the readily available 2-aminopyrazine.[9] This multi-step synthesis involves the formation of a key intermediate, 3,6-dichloropyrazine-2-carbonitrile, followed by fluorination, hydration, and hydroxylation to yield Favipiravir.[9]
Synthesis of Favipiravir from 2-Aminopyrazine.
Experimental Protocol: Synthesis from 3,6-Dichloropyrazine-2-carbonitrile
This protocol describes a three-step synthesis of Favipiravir starting from the intermediate 3,6-dichloropyrazine-2-carbonitrile.[4]
Step 1: Fluorination To a suspension of potassium fluoride (B91410) (KF) and tetrabutylammonium (B224687) bromide (TBAB) in toluene, add 3,6-dichloropyrazine-2-carbonitrile. The mixture is heated and stirred to facilitate the fluorination reaction, yielding 3,6-difluoropyrazine-2-carbonitrile (B1358748).[4]
Step 2: Hydroxylation The resulting 3,6-difluoropyrazine-2-carbonitrile is then subjected to hydroxylation. This can be achieved using a base such as sodium hydroxide (B78521) (NaOH) in an aqueous solution.[10]
Step 3: Nitrile Hydrolysis and Acidification The final step involves the hydrolysis of the nitrile group to a carboxamide. The reaction mixture is then acidified to precipitate the final product, Favipiravir, which can be purified by crystallization.[10]
Antiviral Activity
Favipiravir has demonstrated a broad spectrum of antiviral activity against various RNA viruses in vitro and in vivo.[8] Its efficacy is typically quantified by the 50% effective concentration (EC₅₀), which is the concentration of the drug that inhibits 50% of viral replication.
In Vitro Antiviral Activity Data
The following table summarizes the in vitro antiviral activity of Favipiravir against several RNA viruses.
| Virus Strain | Cell Line | Assay Type | EC₅₀ (µM) |
| Influenza A/California/07/2009 (H1N1) | MDCK | Plaque Reduction | 1.9 - 7.8 |
| Influenza A (H5N1) | MDCK | Plaque Reduction | 0.19 - 0.36 |
| SARS-CoV-2 | Vero E6 | CPE Inhibition | 61.88 |
| Ebola Virus | Vero E6 | Not Specified | 9.9 |
| Lassa Virus | Vero | Plaque Reduction | 1.3 - 4.0 |
Data compiled from multiple sources.
Experimental Protocol: Plaque Reduction Assay
The plaque reduction assay is a standard method for determining the in vitro antiviral activity of a compound.[7][11]
1. Cell Seeding:
-
Seed a suitable host cell line (e.g., Madin-Darby Canine Kidney (MDCK) cells for influenza virus) into 6-well or 12-well plates to form a confluent monolayer.[7][11]
2. Virus Infection:
-
Wash the cell monolayer with phosphate-buffered saline (PBS).
-
Infect the cells with a dilution of the virus stock calculated to produce a countable number of plaques (e.g., 50-100 plaque-forming units per well).[7]
-
Incubate for 1 hour at 37°C to allow for viral adsorption.[11]
3. Compound Treatment:
-
After incubation, remove the virus inoculum.
-
Add serial dilutions of Favipiravir in an appropriate overlay medium to the respective wells. Include a virus control (no drug) and a cell control (no virus, no drug).[7]
4. Incubation:
-
Incubate the plates at 37°C in a 5% CO₂ incubator for a period sufficient for plaque formation (typically 2-3 days for influenza virus).[7]
5. Plaque Visualization and Quantification:
-
After incubation, fix the cells (e.g., with 10% buffered formalin) and stain with a suitable dye (e.g., 0.1% crystal violet).[12]
-
Count the number of plaques in each well.
-
The percentage of plaque reduction is calculated relative to the virus control. The EC₅₀ value is determined by plotting the percentage of plaque reduction against the drug concentration and using non-linear regression analysis.[7]
Workflow for a Plaque Reduction Assay.
Conclusion
Favipiravir represents a significant achievement in antiviral drug discovery, offering a broad-spectrum therapeutic option against a variety of RNA viruses. Its unique mechanism of targeting the viral RdRp provides a high barrier to the development of resistance. The synthetic routes to Favipiravir have been optimized for efficiency and scalability, making it a viable candidate for widespread use. The detailed experimental protocols provided in this guide serve as a valuable resource for researchers in the continued investigation and development of Favipiravir and next-generation antiviral agents.
References
- 1. researchgate.net [researchgate.net]
- 2. mdpi.com [mdpi.com]
- 3. tandfonline.com [tandfonline.com]
- 4. An economical and practical procedure of favipiravir synthesis for the treatment of Covid-19 - PMC [pmc.ncbi.nlm.nih.gov]
- 5. benchchem.com [benchchem.com]
- 6. benchchem.com [benchchem.com]
- 7. benchchem.com [benchchem.com]
- 8. Favipiravir and Its Structural Analogs: Antiviral Activity and Synthesis Methods - Konstantinova - Acta Naturae [actanaturae.ru]
- 9. researchgate.net [researchgate.net]
- 10. researchgate.net [researchgate.net]
- 11. In Vitro Antiviral Activity of Favipiravir (T-705) against Drug-Resistant Influenza and 2009 A(H1N1) Viruses - PMC [pmc.ncbi.nlm.nih.gov]
- 12. benchchem.com [benchchem.com]
